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Compound of Interest

Compound Name: Spiculisporic acid

Cat. No.: B192430

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides detailed procedures for
the proper disposal of spiculisporic acid, a bioactive y-butenolide, to maintain a safe
laboratory environment and comply with regulations.

Spiculisporic acid is recognized as a skin and serious eye irritant.[1][2] Adherence to proper
personal protective equipment (PPE) protocols, including wearing eye protection, face
protection, and protective gloves, is mandatory during handling and disposal.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of spiculisporic acid is provided in the
table below for easy reference.
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Property Value

Molecular Formula C17H2806
Molecular Weight 328.4 g/mol [3][4]
CAS Number 469-77-2[1]
Appearance Solid

Skin Irritant (Category 2), Serious Eye Irritant

Primary Hazards
(Category 2A)[1][2]

Strong acids/alkalis, strong oxidizing/reducing

Incompatible Materials
agents[2]

Disposal Procedures

Spiculisporic acid must not be disposed of with household garbage, and measures should be
taken to prevent it from entering the sewage system.[1] Disposal must be conducted in
accordance with all official local, state, and federal regulations.[1]

Step-by-Step Disposal Workflow:
» Waste Collection:

o Collect waste spiculisporic acid, including any contaminated materials (e.g., pipette tips,
gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

o Ensure the container is compatible with the chemical properties of spiculisporic acid and
is kept tightly sealed when not in use.

e Storage:

o Store the hazardous waste container in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[2]

o Store separately from incompatible materials such as strong acids, alkalis, and strong

oxidizing or reducing agents.[2]
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» Waste Manifest and Pickup:

o Follow your institution's established procedures for hazardous waste disposal. This
typically involves completing a hazardous waste manifest detailing the contents of the
container.

o Schedule a pickup with your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

o Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure
adequate ventilation.[2]

o Personal Protection: Wear appropriate PPE, including a respirator, safety goggles,
impervious clothing, and protective gloves, before attempting to clean the spill.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away
from drains and water courses.[2]

o Cleanup:

o For solid spills, carefully sweep or scoop the material into a suitable disposal container.
Avoid generating dust.

o For solutions, absorb the spill with an inert, non-combustible liquid-binding material such
as diatomite or universal binders.[2]

» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[2]

» Disposal: Dispose of all contaminated materials as hazardous waste according to the
procedures outlined above.[2]

Experimental Protocols
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Currently, there are no publicly available, standardized experimental protocols for the specific
chemical neutralization or deactivation of spiculisporic acid for disposal purposes. The
recommended procedure is to manage it as hazardous chemical waste. Researchers should
consult their institution's EHS department for any specific internal protocols or guidance.

Diagram: Spiculisporic Acid Disposal Workflow
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Caption: Logical workflow for the proper disposal of spiculisporic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

